Cas no 854067-23-5 (1,3-benzothiazol-6-amine hydrochloride)

• Product name: 1,3-benzothiazol-6-amine hydrochloride
• CAS No: 854067-23-5
• MF: C₇H₇ClN₂S
• MW: 186.661878824234
• CID: 706568

1,3-benzothiazol-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolamine,hydrochloride (1:1)
• 1,3-Benzothiazol-6-amine hydrochloride (1:1)
• 1,3-benzothiazol-6-amine hydrochloride

• Inchi： 1S/C7H6N2S.ClH/c8-5-1-2-6-7(3-5)10-4-9-6;/h1-4H,8H2;1H
• InChI Key： SGVPWPBQPPZQOM-UHFFFAOYSA-N
• SMILES： NC1=CC=C2N=CSC2=C1.Cl

Computed Properties

• Exact Mass: 186.002
• Monoisotopic Mass: 186.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Additional information on 1,3-benzothiazol-6-amine hydrochloride

Recent Advances in the Study of 1,3-Benzothiazol-6-amine Hydrochloride (CAS: 854067-23-5)

1,3-Benzothiazol-6-amine hydrochloride (CAS: 854067-23-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole core and amine hydrochloride functional group, has been the subject of recent investigations due to its potential applications in drug discovery and development. The benzothiazole scaffold is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities, making it a valuable structural motif in medicinal chemistry.

Recent studies have focused on the synthesis and biological evaluation of 1,3-benzothiazol-6-amine hydrochloride and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The study highlighted its utility in constructing molecules that target specific signaling pathways implicated in cancer progression. The researchers employed a multi-step synthetic route to optimize the yield and purity of 1,3-benzothiazol-6-amine hydrochloride, demonstrating its scalability for industrial applications.

In addition to its synthetic utility, 1,3-benzothiazol-6-amine hydrochloride has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters explored its antimicrobial properties against a panel of drug-resistant bacterial strains. The results indicated moderate activity against Gram-positive bacteria, with minimal cytotoxicity observed in mammalian cell lines. These findings suggest that further structural modifications could enhance its potency and selectivity, paving the way for the development of new antibacterial agents.

Another area of interest is the compound's potential as a building block for fluorescent probes. A 2022 study in Analytical Chemistry demonstrated that derivatives of 1,3-benzothiazol-6-amine hydrochloride exhibit strong fluorescence emission in the visible spectrum, making them suitable for bioimaging applications. The researchers synthesized a series of probes and evaluated their performance in live-cell imaging, noting their stability and compatibility with biological systems. This opens up possibilities for using these probes in diagnostic and therapeutic monitoring.

Despite these promising developments, challenges remain in the widespread adoption of 1,3-benzothiazol-6-amine hydrochloride. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further research. Recent efforts have focused on formulating the compound in nanoparticle-based delivery systems to improve its pharmacokinetic profile. A 2023 study in the International Journal of Pharmaceutics reported significant enhancements in drug delivery efficiency using polymeric nanoparticles loaded with 1,3-benzothiazol-6-amine hydrochloride.

In conclusion, 1,3-benzothiazol-6-amine hydrochloride (CAS: 854067-23-5) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its intrinsic biological activities, positions it as a valuable tool for drug discovery and development. Future research should focus on optimizing its properties and exploring new applications, particularly in the areas of targeted therapy and diagnostic imaging. The ongoing studies underscore the compound's potential to contribute to advancements in medicine and biotechnology.